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Compound of Interest

Compound Name: LT052

Cat. No.: B1193066 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensuring laboratory safety and experimental integrity.

This document provides essential, immediate safety and logistical information for the handling

of LT052, a novel Bromodomain and Extra-Terminal Domain (BET) inhibitor. The following

procedural guidance is based on available safety information and general laboratory best

practices.

Chemical and Physical Properties
A summary of the key quantitative data for LT052 hydrochloride is provided in the table below

for easy reference. This information is critical for accurate experimental planning and safety

assessments.

Property Value

Chemical Formula C₂₁H₁₈ClN₅O₄S

Molecular Weight 471.92 g/mol

Exact Mass 435.1001

Appearance Solid powder

Purity Not specified

Solubility Not specified
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Storage and Stability
Proper storage is crucial to maintain the integrity of LT052. The following table outlines the

recommended storage conditions based on information from the supplier, MedKoo

Biosciences.[1]

Condition Temperature Duration

Short-term 0 - 4 °C Days to weeks

Long-term -20 °C Months to years

LT052 is stable for several weeks during standard shipping and customs handling.[1] It should

be stored in a dry, dark place.[1]

Personal Protective Equipment (PPE) and Handling
While LT052 is shipped as a non-hazardous chemical, it is intended for research use only and

is not for human or veterinary use. A general safety data sheet from the supplier for similar

chemical products indicates a range of potential hazards under the Globally Harmonized

System (GHS), including skin and eye irritation, respiratory and skin sensitization, and potential

for genetic defects and reproductive harm. Therefore, the following personal protective

equipment and handling procedures are mandatory.

Recommended Personal Protective Equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling

LT052.

Eye Protection: Safety glasses with side shields or goggles are required to protect from

splashes or airborne particles.

Lab Coat: A standard laboratory coat must be worn to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is recommended.[2]

Handling Procedures:
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Work Area: All handling of LT052 powder should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, immediately flush the affected area with copious amounts of water.

Aerosol and Dust Prevention: Handle the compound carefully to avoid the formation of dust

and aerosols.[2]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the compound.

Operational and Disposal Plans
A clear plan for the use and disposal of LT052 is essential for maintaining a safe laboratory

environment.

Experimental Workflow:

The following diagram outlines a general workflow for handling LT052 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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